Cas no 220120-57-0 (2H-1,4-Benzoxazine-2-carboxylicacid, 3,4-dihydro-5-methyl-, ethyl ester)

• Product name: 2H-1,4-Benzoxazine-2-carboxylicacid, 3,4-dihydro-5-methyl-, ethyl ester
• CAS No: 220120-57-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 243819
• PubChem ID: 18788431

2H-1,4-Benzoxazine-2-carboxylicacid, 3,4-dihydro-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-2-carboxylicacid, 3,4-dihydro-5-methyl-, ethyl ester
• ETHYL 5-METHYL-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
• 2-ethoxycarbonyl-5-methyl-3,4-dihydro-2H-1,4-benzoxazine
• DTXSID60596277
• ETHYL 5-METHYL-3,4-DIHYDRO-2H-BENZO[B][1,4]OXAZINE-2-CARBOXYLATE
• 220120-57-0
• SCHEMBL7817834

• Inchi： InChI=1S/C12H15NO3/c1-3-15-12(14)10-7-13-11-8(2)5-4-6-9(11)16-10/h4-6,10,13H,3,7H2,1-2H3
• InChI Key： YGKUDCHLSRCVQF-UHFFFAOYSA-N
• SMILES： CCOC(C1CNC2=C(C=CC=C2O1)C)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56000
• LogP: 1.86900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines